Cas no 19417-59-5 (Benzene, 1,4-bis(3-bromopropyl)-)

• Product name: Benzene, 1,4-bis(3-bromopropyl)-
• CAS No: 19417-59-5
• MF: C₁₂H₁₆BR₂
• Molecular Weight: 362.14318
• CID: 96034
• PubChem ID: 13592659

Benzene, 1,4-bis(3-bromopropyl)- Properties

Names and Identifiers

• Benzene, 1,4-bis(3-bromopropyl)-
• 1,4-bis(3-bromopropyl)benzene
• MFCD14705058
• F16834
• DTXSID90544564
• 19417-59-5
• 1,4-Bis-(3-bromopropyl)-benzene
• JMDJLONNYRBOTA-UHFFFAOYSA-N
• CS-0161842
• BS-44854
• SCHEMBL9671990
• DB-161933

• Inchi： InChI=1S/C15H22Br2/c1-11-10-12(2)15(7-5-9-17)13(3)14(11)6-4-8-16/h10H,4-9H2,1-3H3
• InChIKey： ZTWVUVBCZVKBTF-UHFFFAOYSA-N
• SMILES： BrCCCC1=C(C)C=C(C)C(CCCBr)=C1C

Computed Properties

• 精确分子量: 360.00886
• 同位素质量: 317.96188g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 0
• 重原子数量: 14
• 可旋转化学键数量: 6
• 复杂度: 112
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 0Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 327.2±22.0 °C at 760 mmHg
• 闪点: 175.7±21.6 °C
• PSA: 0
• 蒸气压: 0.0±0.7 mmHg at 25°C

Benzene, 1,4-bis(3-bromopropyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives